Cas no 1106780-20-4 (5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole
• CAS No: 1106780-20-4
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5433167
• Update Time: 2025-05-21

5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-cyclopropyl-1H-pyrazol-3-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(5-cyclopropyl-1H-pyrazol-3-yl)-3-(4-ethoxyphenyl)-
• 5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C16H16N4O2/c1-2-21-12-7-5-11(6-8-12)15-17-16(22-20-15)14-9-13(18-19-14)10-3-4-10/h5-10H,2-4H2,1H3,(H,18,19)
• InChI Key： CTZUEUZEZLKRJH-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C3CC3)NN=2)=NC(C2=CC=C(OCC)C=C2)=N1

Additional information on 5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole

Research Briefing on 5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole (CAS: 1106780-20-4)

In recent years, the compound 5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole (CAS: 1106780-20-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

A recent study published in the *Journal of Medicinal Chemistry* explored the inhibitory effects of 5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole on specific kinase targets implicated in inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high affinity and selectivity for these targets. Notably, the compound exhibited nanomolar inhibitory activity, suggesting its potential as a novel anti-inflammatory agent.

Further investigations into the compound's pharmacokinetic profile have been conducted to assess its suitability for clinical development. A preclinical study reported in *Bioorganic & Medicinal Chemistry Letters* highlighted the compound's favorable absorption, distribution, metabolism, and excretion (ADME) properties. The study also noted its moderate plasma protein binding and good oral bioavailability, which are critical factors for advancing the compound to further stages of drug development.

In addition to its anti-inflammatory potential, recent research has explored the anticancer properties of 5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole. A study published in *European Journal of Medicinal Chemistry* demonstrated the compound's ability to induce apoptosis in cancer cell lines by modulating key signaling pathways. The findings suggest that the compound could serve as a scaffold for the development of new anticancer agents, particularly for tumors resistant to conventional therapies.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-(3-cyclopropyl-1H-pyrazol-5-yl)-3-(4-ethoxyphenyl)-1,2,4-oxadiazole represents a versatile and promising candidate in the field of medicinal chemistry. Its diverse pharmacological activities and favorable pharmacokinetic properties underscore its potential as a lead compound for the development of novel therapeutics. Future studies will be crucial in further validating its efficacy and safety in vivo, paving the way for its eventual clinical use.